Cas no 898789-86-1 (3-Cyanophenyl cyclopropyl ketone)

• Product Name: 3-Cyanophenyl cyclopropyl ketone
• CAS No: 898789-86-1
• Molecular Formula: C₁₁H₉NO
• Molecular Weight: 171.19526
• MDL: MFCD03841211
• CID: 1068724
• PubChem ID: 24724089

3-Cyanophenyl cyclopropyl ketone Properties

Names and Identifiers

• 3-Cyanophenyl cyclopropyl ketone
• 3-(cyclopropanecarbonyl)benzonitrile
• 898789-86-1
• SCHEMBL2811741
• AKOS006277859
• 3-CYANOPHENYLCYCLOPROPYLKETONE
• MFCD03841211
• DTXSID40642488
• 3-CYCLOPROPANECARBONYLBENZONITRILE
• NWFHVVYSUPIKRL-UHFFFAOYSA-N

• MDL： MFCD03841211
• InChIKey： NWFHVVYSUPIKRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO/c12-7-8-2-1-3-10(6-8)11(13)9-4-5-9/h1-3,6,9H,4-5H2
• SMILES： C1=CC(=CC(=C1)C(=O)C2CC2)C#N

Computed Properties

• Exact Mass: 171.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.068413911g/mol
• Heavy Atom Count: 13
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 2.15098
• PSA: 40.86000

3-Cyanophenyl cyclopropyl ketone Security Information

3-Cyanophenyl cyclopropyl ketone Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%